Cas no 58144-28-8 (3-ALLYL-1,1-BIPHENYL)

• Product Name: 3-ALLYL-1,1-BIPHENYL
• CAS No: 58144-28-8
• MF: C₁₅H₁₄
• MW: 194.271664142609
• MDL: MFCD11553683
• CID: 5226052
• Update Time: 2026-03-07

3-ALLYL-1,1-BIPHENYL Chemical and Physical Properties

Names and Identifiers

• 3-ALLYL-1,1-BIPHENYL

• MDL： MFCD11553683
• Inchi： 1S/C15H14/c1-2-7-13-8-6-11-15(12-13)14-9-4-3-5-10-14/h2-6,8-12H,1,7H2
• InChI Key： ZGXIJEJMSSAUGS-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=CC=CC(CC=C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Additional information on 3-ALLYL-1,1-BIPHENYL

Recent Advances in the Study of 3-ALLYL-1,1-BIPHENYL (CAS: 58144-28-8) in Chemical Biology and Pharmaceutical Research

The compound 3-ALLYL-1,1-BIPHENYL (CAS: 58144-28-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the versatility of 3-ALLYL-1,1-BIPHENYL as a building block in organic synthesis. Its biphenyl core, coupled with an allyl group, offers a reactive site for further functionalization, making it a valuable intermediate in the synthesis of more complex molecules. Researchers have developed novel catalytic methods to optimize its production, emphasizing green chemistry principles to minimize environmental impact.

In the realm of biological activity, preliminary investigations suggest that 3-ALLYL-1,1-BIPHENYL exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings, though still in the early stages, point to its potential as a lead compound for developing anti-inflammatory agents. Further in vitro and in vivo studies are needed to elucidate its mechanism of action and therapeutic efficacy.

Additionally, computational modeling studies have explored the binding affinity of 3-ALLYL-1,1-BIPHENYL with various protein targets. Molecular docking simulations indicate that the compound interacts favorably with pockets in proteins associated with neurodegenerative diseases, opening avenues for its use in central nervous system (CNS) drug discovery. However, these predictions require experimental validation to confirm their relevance.

From a pharmaceutical perspective, the physicochemical properties of 3-ALLYL-1,1-BIPHENYL, such as its solubility and stability, have been characterized to assess its drug-likeness. While the compound shows promise, challenges related to its bioavailability and metabolic stability must be addressed through structural modifications or formulation strategies.

In conclusion, 3-ALLYL-1,1-BIPHENYL (CAS: 58144-28-8) represents a promising candidate for further exploration in drug discovery and development. Its synthetic accessibility, combined with its emerging biological activities, positions it as a valuable tool for researchers aiming to design novel therapeutic agents. Future studies should focus on optimizing its properties and expanding its applications in targeted therapies.